NEUROPEPTIDE K, PORCINE
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Neuropeptide K, porcine, is a 36 amino acid peptide that contains the Substance K sequence at its C-terminus . It can be cleaved to release Neurokinin A . Pre-Pro-Tachykinin is the precursor for Neuropeptide K . Neuropeptide K is one of the members of the family of Tachykinins . It is an endogenous C-terminal extended form of neurokinin A that binds the neurokinin 2 (NK2) receptor . It displays vasodepressor and cardiomodulatory activities; it also acts as an anorexigenic peptide, decreasing food intake in vivo .
Synthesis Analysis
Neuropeptide K is derived from larger precursor proteins, referred to as prepropeptides . The peptide is encoded in the genome as part of these larger precursor proteins . The precursor for Neuropeptide K is Pre-Pro-Tachykinin .Molecular Structure Analysis
The molecular formula of this compound, is C175H284N52O52S . It has a molecular weight of 3980.53 . The sequence of Neuropeptide K is DADSSIEKQVALLKALYGHGQISHKRHKTDSFVGLM-NH2 .Chemical Reactions Analysis
Neuropeptide K undergoes post-translational modifications that affect its biological activity . It is derived from larger precursor proteins, referred to as prepropeptides . The peptide is encoded in the genome as part of these larger precursor proteins .Physical and Chemical Properties Analysis
This compound, is soluble in water . It is stored in the DRY form at 0 - 5°C . For best and repeatable results, the peptide is rehydrated immediately before using .Mechanism of Action
Safety and Hazards
Future Directions
Neuropeptides, including Neuropeptide K, are important cell-cell signaling molecules that mediate many physiological processes . With advancements in technology and technical expertise, there is potential for the development of new therapies targeting cellular, viral, and radiochemical neuroendovascular infusion . These developments present both unique opportunities and challenges in the way we will treat neuro-oncology in the coming years .
Properties
CAS No. |
106441-70-7 |
---|---|
Molecular Formula |
C175H284N52O52S |
Molecular Weight |
4271.7 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.